Cas no 59899-56-8 (3-(1,2-Benzoxazol-3-yl)propanenitrile)

• Product Name: 3-(1,2-Benzoxazol-3-yl)propanenitrile
• CAS No: 59899-56-8
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• MDL: MFCD22414307
• CID: 2152134
• PubChem ID: 12279151
• Update Time: 2025-11-04

3-(1,2-Benzoxazol-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-benzo[d]isoxazol-3-yl-propionitrile
• 3-(1,2-benzoxazol-3-yl)propanenitrile
• 1,2-Benzisoxazole-3-propanenitrile
• UVECZJOMLAWTEK-UHFFFAOYSA-N
• 3-(1,2-benzisoxazol-3-yl)propionitrile
• Z2492774471
• 3-(1,2-Benzoxazol-3-yl)propanenitrile

• MDL： MFCD22414307
• Inchi： 1S/C10H8N2O/c11-7-3-5-9-8-4-1-2-6-10(8)13-12-9/h1-2,4,6H,3,5H2
• InChI Key： UVECZJOMLAWTEK-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CCC#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-(1,2-Benzoxazol-3-yl)propanenitrile

Comprehensive Overview of 3-(1,2-Benzoxazol-3-yl)propanenitrile (CAS No. 59899-56-8): Properties, Applications, and Industry Insights

3-(1,2-Benzoxazol-3-yl)propanenitrile, identified by its CAS number 59899-56-8, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This nitrile-functionalized benzoxazole derivative exhibits unique electronic and steric properties, making it a valuable intermediate in heterocyclic chemistry. Its molecular structure combines a benzoxazole core with a propanenitrile sidechain, offering dual reactivity for diverse synthetic applications.

Recent studies highlight the compound's role in developing fluorescence probes and bioactive molecules, aligning with the growing demand for high-performance materials in diagnostics and drug discovery. The benzoxazole moiety contributes to π-conjugation systems, while the nitrile group serves as a versatile handle for further chemical modifications. Researchers are particularly interested in its potential for creating OLED materials and photostable dyes, addressing industry needs for energy-efficient display technologies.

From a synthetic chemistry perspective, 59899-56-8 demonstrates excellent stability under various reaction conditions. Its thermal resistance and solubility profile in polar aprotic solvents make it suitable for multi-step organic transformations. The compound's crystallinity has been characterized through X-ray diffraction studies, revealing intermolecular interactions that influence its material properties. These characteristics position it as a promising candidate for crystal engineering applications.

In pharmaceutical contexts, derivatives of 3-(1,2-Benzoxazol-3-yl)propanenitrile show potential as kinase inhibitors and antimicrobial agents. The structural motif appears in several drug discovery programs targeting inflammatory pathways and metabolic disorders. Its electron-withdrawing nature and hydrogen bond acceptor capacity contribute to enhanced bioavailability in lead optimization stages.

Environmental and green chemistry considerations have driven innovations in the compound's production methods. Recent patents describe catalytic processes for its synthesis with improved atom economy and reduced organic waste. The development of continuous flow manufacturing approaches for 59899-56-8 reflects the chemical industry's shift toward sustainable practices.

Analytical characterization of 3-(1,2-Benzoxazol-3-yl)propanenitrile typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's distinct UV-Vis absorption profile around 280-320 nm facilitates quality control in industrial settings. Standardized handling protocols ensure its stability during storage and transportation.

The global market for benzoxazole derivatives like 59899-56-8 is expanding, particularly in Asia-Pacific regions where electronic materials and pharmaceutical intermediates production is growing. Industry reports project increased demand for such fine chemicals in coming years, driven by advancements in personalized medicine and organic electronics.

Future research directions for 3-(1,2-Benzoxazol-3-yl)propanenitrile include exploration of its supramolecular chemistry applications and development of chiral variants for asymmetric synthesis. Its compatibility with click chemistry approaches and metal-catalyzed couplings continues to attract synthetic chemists worldwide.